Combining organic and inorganic materials is a fascinating strategy to produce hybrid materials that combine the advantages of both polymeric and inorganic materials. Among the various types of organic–inorganic hybrids, stimuli-responsive magnetic polymer hybrids (RMPHs) are particularly promising materials for a wide variety of applications. While the magnetic properties are generally provided by the presence of magnetic nanoparticles, such as iron oxide nanoparticles, the polymeric compound brings the stimuli-responsiveness, e.g. responsiveness to pH, temperature, redox reaction or irradiation. Furthermore, as the chemical structure and architecture of the polymeric materials are diverse and easily tunable, stimuli-RMPHs have found applications in various domains, including catalysis, biotechnology, (bio)imaging and cancer therapy. Given the importance of the hybrids' shape and morphology for the targeted application, this review presents the possible synthetic strategies to rationally design stimuli-RMPHs of various morphologies ranging from nanometric core–shell structures to nanogels, microgels and membranes. © 2023 The Authors. Polymer International published by John Wiley & Sons Ltd on behalf of Society of Industrial Chemistry.

Recently, there has been an increasing interest in liquid rubbers (LRs), which can work as reactive processing aids to replace conventional plasticizers and are used as prepolymers to synthesize novel block copolymers. However, the understanding of effects of their microstructures on the properties of materials is still not sufficient. In this study, liquid 1,4-polyisoprene (L1,4-IR) and liquid 3,4-polyisoprene (L3,4-IR) with similar molecular weight were selected and mixed with styrene–butadiene rubber (SBR)/butadiene rubber (BR). The effects of microstructures of the LRs on the properties of materials were investigated. L1,4-IR has more 1,4-units and fewer 3,4-units than L3,4-IR. This gives L1,4-IR a lower glass transition temperature and much more flexible polymer chains. Vulcanizates containing L1,4-IR had advantages over samples containing L3,4-IR, including lower Mooney viscosities, smaller ΔG′ value from 0.3% to 43% of strain, fewer sol fractions, better abrasion resistance and lower values of tan δ at 60 °C. In contrast, high contents of 3,4-units endow L3,4-IR with low unsaturation in polymer backbones and high glass transition temperature. Samples containing L3,4-IR showed higher values of tan δ at 0 °C, better thermal stabilities and excellent DIN abrasion resistance after aging compared to samples with L1,4-IR. Furthermore, there were no big differences in the mechanical properties of SBR/BR compounds containing L1,4-IR or L3,4-IR. The results of this study are of great importance to the practical application of liquid polyisoprene in the rubber industry. © 2023 Society of Industrial Chemistry.

Chemically responsive liquid crystal (LC) based polymers can change their mechanical or optical properties when exposed to chemical triggers. The anisotropy inherent in LC materials allows the programming and control of predictable changes in shape, stiffness, and/or color. By further incorporating ionizable moieties into the polymer formulation, these materials may exhibit a response to chemical stimuli such as pH, solvents, or specific analytes. This mini-review highlights seminal papers and recent advances in the use of chemoresponsive LC polymers for sensing and actuation. We also discuss how these materials can respond to biochemical stimuli through the immobilization of enzymes into the network, and provide examples of different types of responses (e.g., shape reconfigurations and color transitions). Multiple ways of modulating the response, such as chemical gating and enzyme patterning, are also reviewed. Finally, we illuminate some of the challenges and opportunities in the use of these materials for state-of-the-art applications, including shape-controllable medical implants and real-time field-deployable sensors. © 2023 Society of Industrial Chemistry.

Polyaniline (PANI) is a conductive polymer that is attracting much attention nowadays especially for the design of flexible supercapacitors and sensors. One of the commonly used methods to synthesize PANI is chemical oxidative polymerization (COP). In the present work, the effects of (i) polymerization time and (ii) type of dopant media used in COP were evaluated and correlated to the morphological and electrical properties of the formed PANI. In terms of morphological properties, it was found that extending the polymerization time of COP in hydrochloric acid (HCl) medium from 1 to 5 h induced the formation of regular flake- and globule-like structures. Despite that, there was not much change in the surface functional groups, as verified from the infrared absorption spectrum. An intermingled structure containing (i) stacking of flake-like particles and (ii) interconnection of long fibrous-like particles with fewer branches was seen for PANI produced at 3 h of polymerization time. Such a unique morphological property is suggested to lower the electrical resistance of PANI to 0.56 × 103 Ω. On the other hand, by changing the dopant medium from HCl to sulfuric acid (H2SO4), acetic acid (CH3COOH), water (H2O) and ammonium hydroxide (NH3⋅H2O), the PANI morphology was altered to globular shape with cauliflower-like structure, tube-like structure, plate-like structure and flake-like structure, respectively. The resistance of these PANIs was successfully tuned and found to increase following the order of PANI–H2SO4 < PANI–CH3COOH < PANI–H2O < PANI–NH3⋅H2O. © 2023 Society of Industrial Chemistry.

We report the preparation of a Luffa cylindrica/polypyrrole (LC/PPy) composite and its use for the removal of tartrazine dye (E102) from aqueous media. By use of Fourier transform infrared (FTIR) and energy-dispersive X-ray (EDX) spectroscopies, X-ray diffraction (XRD) and scanning electron microscopy (SEM), we were able to confirm that the PPy chains thoroughly coat the LC matrix, with the composite presenting both amorphous and crystalline phases such as pristine LC. We examined the effects of varying parameters, such as the times allotted for the polymerization and the dye–adsorbent interaction, the E102 initial concentration and the temperature and pH of the solution, on the removal capacity (qe) of the composite. The largest adsorption rate was exhibited by the composite resulting from a 30 min polymerization. At 298 K, the highest value of qe (374.2 mg g−1) occurred at pH 2.0, after 360 min of interaction. The adsorption process occurs spontaneously and is favored by an increase in temperature, with qe = 672.4 mg g−1 at 313 K. We determined that the composite could be used in at least five consecutive adsorption–desorption cycles without noticeable losses of properties. Preliminary experiments indicate that good results were also obtained for the removal of the dyes Remazol Black B, methylene blue and toluidine blue. Overall, these results suggest that the LC/PPy composite is a promising material for use in protocols of removal of dyes from aqueous media. © 2023 Society of Industrial Chemistry.

Controlling the self-assembly behaviors of block copolymers (BCPs) is a focal point of many research thrusts due to their broad use in various applications. While BCP molecular weight, volume fraction, and chemical identities are key thermodynamic parameters to determine their morphology, an emergent method in this area is through reaction-induced changes to the characteristics of a BCP in situ, which provides access to multiple morphologies and domain sizes from a single parent polymer, as well as enabling the formation of metastable morphologies which may be difficult to attain otherwise. This work provides a focused review about the current state of reaction-induced morphology control in BCPs in both solution and solid states. Furthermore, we provide a forward-looking perspective on the future opportunities of understanding and employing reaction engineering to manipulate and advance BCP self-assembly. © 2023 Society of Industrial Chemistry.

Due to their high toxicity, potential for bioaccumulation and carcinogenicity, heavy metal pollutants have harmed the environment. Cadmium is a dangerous heavy metal that can accumulate easily in the human body. Long-term exposure to cadmium-contaminated environments can result in numerous diseases. A novel electrochemical sensor based on multi-walled carbon nanotubes (MWCNTs)–imprinted polymer and reduced graphene oxide–titanium oxide (rGO@TiO2) is reported which was used to detect cadmium ions in actual samples in a highly sensitive and precise method. By using the surface imprinting technique to adhere the imprinted polymer to the surface of the MWCNTs, the template removal rate and cavity utilization rate are increased. At the same time, the electron transfer rate is increased by the MWCNTs’ superior electrochemical performance and higher conductivity. Transmission electron microscopy was used to characterize the composite's morphology. Cyclic voltammetry, differential pulse voltammetry and electrochemical impedance spectroscopy were used to describe the imprinted polymer's electrochemical behavior. The findings demonstrate the sensor's excellent cadmium ion selectivity. Under ideal experimental conditions, the electrochemical sensor has a good linear relationship in the range of 10−9 to 10−6 mol L−1, and the detection limit is 1.12 × 10−9 mol L−1. The novel sensor offers outstanding repeatability and stability in addition to good selectivity and sensitivity. Eventually, real samples were successfully used to apply the electrochemical sensor for the detection of trace Cd(II) (river water, tap water and rice). © 2023 Society of Industrial Chemistry.

In order to obtain a new class of aggregation-induced emission (AIE) polymers without common conjugated chromophores in their structures, hyperbranched polysiloxanes (HBPSi) containing halogen elements were obtained by introducing chlorine and bromine atoms into HBPSi (Cl-HBPSi, Br-HBPSi) through one-step polycondensation reaction. The relationship between the chemical structure and fluorescence properties of the two types of HBPSi was studied. The results show that both Cl-HBPSi and Br-HBPSi prepared in this study can emit bright blue light under a UV lamp of 365 nm wavelength, and appropriate ratio of raw materials can endow the halogenated HBPSi with moderate degree of polymerization, and give it strong excitation intensity and emission intensity. Meanwhile, Br-HBPSi exhibits a higher fluorescence intensity, which is due to the ‘heavy atom effect’ of halogen atoms. In addition, for different concentrations of tetrahydrofuran (THF) solutions with the same addition of HBPSi, the luminescence intensity increases gradually with the decrease of THF concentration. These results indicate that the emission intensity is affected by the molecular weight and concentration of polymers, and that the AIE properties of halogenated HBPSi are related to the ‘impurity atomic clusters’ formed by halogenated atoms and the hydroxyl groups formed by the heterogeneity of HBPSi. © 2023 Society of Industrial Chemistry.

An oleophobic barrier material is imperative for automotive fuel hose applications to reduce permeation of air-polluting hydrocarbons. With the increasingly strict exhaust emission regulations, the development of new fluoroelastomer (FKM) materials with enhanced fuel permeation resistance is highly desirable. Herein, we successfully developed a class of all-fluorinated thermoplastic vulcanizates (TPVs) by dynamic vulcanization from FKM and poly(vinylidene fluoride–hexafluoropropylene) (P(VDF-HFP)). The mechanical properties, recyclability and fuel resistance of the FKM/P(VDF-HFP) TPVs were examined. The results show that the FKM/P(VDF-HFP) blends present high mechanical performance with tensile strength up to 26.3 MPa and strain at break of more than 600% at a high rubber/plastic ratio of 7:3 by weight. Moreover, our FKM/P(VDF-HFP) TPVs show excellent fuel resistance and recyclability. Such high mechanical properties, recyclability and fuel resistance are correlated with the good miscibility between FKM and P(VDF-HFP), the strong FKM rubber network and the fine phase morphology of TPVs. This work provides a guidance for the preparation of new TPVs through selecting mutually miscible polymers without any compatibilizer, and demonstrates that these new TPVs can be a good alternative option to replace the traditional thermosetting fluororubbers in the automotive industry as barrier layers for fuel hoses. © 2023 Society of Industrial Chemistry.

This study reports a one-pot process used to synthesize poly[(linoleic acid)-g-(styrene)-g-(ε-caprolactone)] (PLina-g-PSt-g-PCL) graft copolymers. The process was carried out by combining the atom transfer radical polymerization of styrene with the ring-opening polymerization of ε-caprolactone from polymeric linoleic acid having hydroxyl groups and bromine groups in the main chain. The characterization of the products was achieved using proton nuclear magnetic resonance, size-exclusion chromatography, Fourier transform infrared spectroscopy, thermogravimetric analysis, and differential scanning calorimetry techniques. Subsequently, an organic field effect transistor (OFET) was fabricated with PLina-g-PSt-g-PCL graft copolymers as the insulator layer. Poly(3-hexylthiophene) (P3HT) was used as the active layer and prepatterned OFET substrates were used as the welding/discharge electrodes. To measure capacitance, an ITO/P3HT/PLina-g-PSt-g-PCL/Al structure was prepared using the same method. To obtain output and transfer current–voltage characteristics, electrical characterizations of OFET devices were conducted in darkness and an atmosphere of air. From a capacitance–frequency plot, the key characteristics of the devices, including the threshold voltage (VTh), field effect mobility, and current on/off ratio (Ion/off), were derived. The fundamental electrical parameters in the fabricated OFET devices based on styrene concentration were thoroughly examined. It was observed that the produced PLina-g-PSt-g-PCL OFETs display positive device characteristics such as low VTh, exceptional mobility, and Ion/off values. © 2023 The Authors. Polymer International published by John Wiley & Sons Ltd on behalf of Society of Industrial Chemistry.